Cas no 64165-15-7 (Hexanoic acid, 5,5-dimethyl-2,4-dioxo-)

• Product Name: Hexanoic acid, 5,5-dimethyl-2,4-dioxo-
• CAS No: 64165-15-7
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 424830
• PubChem ID: 510862
• Update Time: 2025-04-19

Hexanoic acid, 5,5-dimethyl-2,4-dioxo- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 5,5-dimethyl-2,4-dioxo-
• 5,5-dimethyl-2,4-dioxohexanoic acid
• 5,5-Dimethyl-2,4-dioxo-hexanoic acid
• BDBM50137859
• CHEMBL178016
• 64165-15-7
• DTXSID80333520
• pivaloylpyruvic acid
• SCHEMBL98194

• Inchi： 1S/C8H12O4/c1-8(2,3)6(10)4-5(9)7(11)12/h4H2,1-3H3,(H,11,12)
• InChI Key： YTSZIESHCFAFLD-UHFFFAOYSA-N
• SMILES： O=C(CC(C(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 172.07356
• Monoisotopic Mass: 172.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• PSA: 71.44